N-(3,5-dimethylphenyl)-2-(5-methyl-4-oxo-6-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)thieno[2,3-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[5-methyl-6-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-4-oxothieno[2,3-d]pyrimidin-3-yl]acetamide
• InChI: InChI=1S/C26H23N5O3S/c1-14-9-15(2)11-18(10-14)28-20(32)12-31-13-27-25-21(26(31)33)17(4)22(35-25)24-29-23(30-34-24)19-8-6-5-7-16(19)3/h5-11,13H,12H2,1-4H3,(H,28,32)
• InChI Key: WOVJXGCESGUURC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)C3=C(C4=C(S3)N=CN(C4=O)CC(=O)NC5=CC(=CC(=C5)C)C)C
• Molecular Formula: C26H23N5O3S
• Molecular Weight: 485.6 g/mol

Description

N-(3,5-dimethylphenyl)-2-(5-methyl-4-oxo-6-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)thieno[2,3-d]pyrimidin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C26H23N5O3S and its molecular weight is 485.56. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds Synthesis and Applications

1. Heterocyclic-Derivatives of Guanidine Formation and Structural Analysis
A study by Banfield, J., Fallon, G., & Gatehouse, B. M. (1987) on heterocyclic derivatives of guanidine, specifically focusing on the formation and X-ray structure determination of complex compounds, contributes to the foundational knowledge of synthesizing and analyzing heterocyclic compounds similar to the one you're interested in. This work emphasizes the significance of structural analysis in understanding compound properties (Banfield, J., Fallon, G., & Gatehouse, B. M., 1987).

2. Microwave Irradiative Cyclocondensation for Synthesis
Deohate, P. P., & Palaspagar, K. A. (2020) explored the synthesis of pyrimidine linked pyrazole heterocyclics via microwave irradiative cyclocondensation, showcasing an efficient method for creating complex heterocyclic structures. This study also highlights the potential of synthesized compounds for insecticidal and antibacterial applications, suggesting a route for the development of new compounds with bioactive properties (Deohate, P. P., & Palaspagar, K. A., 2020).

3. Novel Isoxazolines and Isoxazoles Synthesis
Rahmouni, A. et al. (2014) discussed the synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition, demonstrating the versatility of heterocyclic chemistry in generating new compounds with potential pharmacological applications (Rahmouni, A. et al., 2014).

4. Synthesis of Fused and Isolated Azoles
El Azab, I. H., & Elkanzi, N. A. A. (2014) reported on the synthesis of fused and isolated azoles and N-heteroaryl derivatives based on methylthieno[3,4-d]pyrimidines, contributing to the pool of knowledge on the creation of heterocyclic compounds with diverse structural features. This work may offer insights into the synthesis strategies applicable to your compound of interest (El Azab, I. H., & Elkanzi, N. A. A., 2014).